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Compound of Interest

Compound Name: Acid yellow 61

Cat. No.: B15622547

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Yellow 61, identified by the CAS number 12217-38-8, is a monoazo acid dye.[1] Primarily

utilized in the textile and leather industries, it imparts a vibrant yellow hue to materials such as

wool, silk, and polyamide fibers.[1][2] This technical guide provides a comprehensive overview

of the known properties of Acid Yellow 61, including its physicochemical characteristics,

synthesis, and safety information. While this document is intended for a scientific audience, it is

important to note that publicly available data on the biological activity and drug development

applications of this compound are limited.

Physicochemical Properties
Acid Yellow 61 is a yellow powder that is soluble in water.[1][3] Its solubility is reported to be

35 g/L in water at 90°C.[1][3] The aqueous solution of Acid Yellow 61 is a greenish-yellow,

which turns to a tender yellow upon the addition of hydrochloric acid or sodium hydroxide.[1] In

concentrated sulfuric acid, it appears as a dark yellow, and upon dilution, the color remains

unchanged with some precipitation.[1]
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A summary of the quantitative physicochemical data for Acid Yellow 61 is presented in the

table below. It is important to note that specific experimental data for properties such as boiling

point and density are not readily available in the public domain.

Property Value Source

CAS Number 12217-38-8 [1]

Molecular Formula C₂₄H₂₀Cl₂N₅NaO₆S₂ [1]

Molecular Weight 632.47 g/mol [1]

Appearance Yellow powder [1][3]

Melting Point
50-55°C (for a 5% preparation

in petrolatum)
[4]

Boiling Point Data not available [5]

Density Data not available [6]

Solubility 35 g/L in water at 90°C [1][3]

LogP -0.36 at 20°C [7]

Synthesis
The manufacturing process for Acid Yellow 61 involves a diazotization and coupling reaction.

[1] The general synthesis workflow is as follows:

Diazotization: 2-Amino-N-ethyl-N-phenylbenzenesulfonamide is diazotized.

Coupling: The resulting diazo compound is then coupled with 2,5-Bichloro-4-(3-methyl-5-oxo-

4,5-dihydropyrazol-1-yl)benzenesulfonic acid.[1]
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A simplified workflow for the synthesis of Acid Yellow 61.

A detailed experimental protocol for the synthesis of Acid Yellow 61 is not extensively

documented in publicly available literature. However, general procedures for the synthesis of

acid dyes can be found in specialized chemical patent literature.[8][9]

Spectral Data
Detailed spectral data such as UV-Vis and NMR for pure Acid Yellow 61 are not readily

available. However, an FTIR spectrum of Acid Yellow 61 adsorbed onto a cationic poly

[AAm/NVP/DAPB] hydrogel has been reported.[10] The spectrum showed a characteristic peak

at 1031 cm⁻¹ corresponding to the N-N stretching of the pyrazole ring in the dye molecule.[10]

The absence of a peak at 954 cm⁻¹, which is present in the hydrogel alone, suggests an

electrostatic interaction between the dye and the quaternary nitrogen of the hydrogel.[10]

Experimental Protocols
Analysis by High-Performance Liquid Chromatography-
Quadrupole Orbitrap High-Resolution Mass
Spectrometry (HPLC-Q-Orbitrap-HRMS)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15622547/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-acid-yellow-61-cas-12217-38-8
https://www.benchchem.com/product/b15622547/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-acid-yellow-61-cas-12217-38-8
https://www.benchchem.com/product/b15622547/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-acid-yellow-61-cas-12217-38-8
https://patents.google.com/patent/US6045593A/en
https://patents.google.com/patent/CN105176134A/en
https://www.benchchem.com/product/b15622547/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-acid-yellow-61-cas-12217-38-8
https://www.benchchem.com/product/b15622547/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-acid-yellow-61-cas-12217-38-8
https://www.researchgate.net/figure/FTIR-spectrum-of-Acid-Yellow-adsorbed-cationic-poly-AAm-NVP-DAPB-hydrogel-YH-5-Color_fig5_239800916
https://www.researchgate.net/figure/FTIR-spectrum-of-Acid-Yellow-adsorbed-cationic-poly-AAm-NVP-DAPB-hydrogel-YH-5-Color_fig5_239800916
https://www.researchgate.net/figure/FTIR-spectrum-of-Acid-Yellow-adsorbed-cationic-poly-AAm-NVP-DAPB-hydrogel-YH-5-Color_fig5_239800916
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622547?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


While a specific protocol for the analysis of pure Acid Yellow 61 is not detailed, a method for

the rapid determination of 61 acid dyes, including Acid Yellow 61, in food matrices has been

published. This method can be adapted for the analysis of the compound.

Sample Preparation (from a solid matrix):

Homogenize the sample.

Extract a known weight of the sample with a suitable solvent (e.g., a mixture of water,

methanol, and dichloromethane).

Perform a liquid-liquid extraction to remove interfering substances.

The final extract is then analyzed by HPLC-Q-Orbitrap-HRMS.

Instrumental Analysis:

Chromatography: Utilize a C18 reversed-phase column with a gradient elution.

Mobile Phase: A typical mobile phase system consists of a buffered aqueous solution and an

organic solvent like acetonitrile.

Mass Spectrometry: Employ a quadrupole Orbitrap mass spectrometer for high-resolution

mass analysis.

Biological Activity and Drug Development Potential
There is currently no publicly available scientific literature detailing any specific biological

activity, cytotoxicity, or therapeutic applications of Acid Yellow 61. The primary focus of

research on this compound has been its application as a dye and its removal from wastewater.

As such, information regarding its interaction with signaling pathways or its potential in drug

development is not available.

Safety Information
Acid Yellow 61 is classified as having oral acute toxicity (Category 4), skin irritation (Category

2), and eye irritation (Category 2), and may be harmful if inhaled.[4] The LD50 for acute oral

toxicity in rats is reported to be greater than 2,000 mg/kg.[6] Standard safety precautions,

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15622547/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-acid-yellow-61-cas-12217-38-8
https://www.benchchem.com/product/b15622547/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-acid-yellow-61-cas-12217-38-8
https://www.benchchem.com/product/b15622547/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-acid-yellow-61-cas-12217-38-8
https://www.benchchem.com/product/b15622547/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-acid-yellow-61-cas-12217-38-8
https://www.chemotechnique.se/get_msds.php?l=en&p=338
https://www.georgeweil.com/wp-content/uploads/2019/11/FIBRECRAFTS-DISCHARGEABLE-ACID-DYE-LEMON.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622547?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


including the use of personal protective equipment such as gloves and safety glasses, should

be observed when handling this compound.[4]

Conclusion
Acid Yellow 61 is a well-characterized monoazo dye with established applications in the textile

and leather industries. Its physicochemical properties are partially documented, though some

data points remain unavailable. While its synthesis is understood in principle, detailed

experimental protocols are not widely published. A significant gap in the current knowledge

exists regarding its biological effects and potential for applications in drug development, with no

available data on its interaction with biological systems or signaling pathways. Further research

would be necessary to explore these aspects of Acid Yellow 61.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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